Cas no 1008284-39-6 (propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate)
propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- AKOS024264806
- isopropyl 2-(1-((3-chlorobenzoyl)carbamothioyl)-3-oxopiperazin-2-yl)acetate
- propan-2-yl 2-[1-[(3-chlorobenzoyl)carbamothioyl]-3-oxopiperazin-2-yl]acetate
- AKOS000501731
- propan-2-yl (1-{[(3-chlorophenyl)carbonyl]carbamothioyl}-3-oxopiperazin-2-yl)acetate
- propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate
- F3087-4359
- STL069204
- 1008284-39-6
- 1-Methylethyl 1-[[(3-chlorobenzoyl)amino]thioxomethyl]-3-oxo-2-piperazineacetate
-
- Inchi: 1S/C17H20ClN3O4S/c1-10(2)25-14(22)9-13-16(24)19-6-7-21(13)17(26)20-15(23)11-4-3-5-12(18)8-11/h3-5,8,10,13H,6-7,9H2,1-2H3,(H,19,24)(H,20,23,26)
- InChI Key: CRKRJSZRZJTYHY-UHFFFAOYSA-N
- SMILES: N1(C(NC(=O)C2=CC=CC(Cl)=C2)=S)CCNC(=O)C1CC(OC(C)C)=O
Computed Properties
- Exact Mass: 397.0863050g/mol
- Monoisotopic Mass: 397.0863050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 572
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 120Ų
Experimental Properties
- Density: 1.324±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 8.99±0.70(Predicted)
propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3087-4359-2μmol |
propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate |
1008284-39-6 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3087-4359-5μmol |
propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate |
1008284-39-6 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3087-4359-10μmol |
propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate |
1008284-39-6 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3087-4359-20μmol |
propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate |
1008284-39-6 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3087-4359-1mg |
propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate |
1008284-39-6 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3087-4359-2mg |
propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate |
1008284-39-6 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3087-4359-3mg |
propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate |
1008284-39-6 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3087-4359-4mg |
propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate |
1008284-39-6 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3087-4359-5mg |
propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate |
1008284-39-6 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3087-4359-10mg |
propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate |
1008284-39-6 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate
Comprehensive Analysis of Propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate (CAS 1008284-39-6): Structure, Applications, and Research Insights
The compound propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate (CAS 1008284-39-6) is a highly specialized chemical entity with a complex molecular architecture. Its structure combines a piperazine core with a 3-chlorophenyl substituent and an acetate ester group, making it a subject of interest in pharmaceutical and agrochemical research. The presence of a thioamide linkage and carbonyl functionality further enhances its reactivity, enabling diverse synthetic applications.
In recent years, researchers have focused on the potential of CAS 1008284-39-6 as a building block for bioactive molecules. Its unique scaffold has been explored in the design of enzyme inhibitors, particularly targeting kinases and proteases, which are critical in disease pathways. The 3-chlorophenyl moiety is known to contribute to lipophilicity, potentially improving cell membrane permeability—a key consideration in drug development. This aligns with the growing demand for small-molecule therapeutics in oncology and metabolic disorders.
The ester group in propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate offers synthetic versatility, allowing for prodrug strategies or controlled release formulations. This feature resonates with current trends in precision medicine, where researchers seek compounds with tunable pharmacokinetics. Analytical studies using HPLC and LC-MS have confirmed its stability under physiological conditions, addressing common queries about compound degradation in biological systems.
From an industrial perspective, CAS 1008284-39-6 has garnered attention in green chemistry initiatives. Its synthetic route has been optimized to reduce hazardous byproducts, responding to the pharmaceutical industry's push for sustainable manufacturing. Computational modeling studies (in silico analysis) predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, making it a candidate for further preclinical evaluation.
Emerging applications include its use as a molecular probe in chemical biology studies. The compound's ability to form stable complexes with transition metals has sparked interest in catalysis research, particularly for asymmetric synthesis—a hot topic in academic and industrial circles. Patent literature reveals innovative derivatization approaches that enhance its selective binding properties, addressing the need for target-specific compounds in drug discovery.
Quality control protocols for propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate emphasize chiral purity assessment, given the stereogenic centers in its structure. This reflects the broader industry focus on enantioselective synthesis techniques. Recent publications highlight its compatibility with continuous flow chemistry systems, answering frequent search queries about scalable production methods for complex heterocycles.
Environmental fate studies indicate that CAS 1008284-39-6 undergoes predictable degradation under standard wastewater treatment conditions. This data addresses regulatory concerns about persistent organic pollutants while supporting its classification as an environmentally conscious research chemical. The compound's structure-activity relationship (SAR) continues to be investigated through combinatorial chemistry approaches, aligning with the pharmaceutical industry's emphasis on fragment-based drug design.
In material science, derivatives of this compound have shown promise as ligands for functional materials. The thioamide group's coordination chemistry enables applications in supramolecular assemblies, a trending research area for sensor development. These interdisciplinary applications demonstrate how CAS 1008284-39-6 bridges traditional medicinal chemistry with cutting-edge materials research.
Standard analytical characterization includes NMR (1H, 13C), IR spectroscopy, and X-ray crystallography—techniques frequently searched by synthetic chemists. The crystalline form exhibits favorable physicochemical properties, including solubility profiles that meet formulation requirements for various delivery systems. These characteristics position the compound as a valuable reference standard in method development laboratories.
Future research directions may explore the propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate scaffold's potential in polypharmacology—a growing field that addresses complex diseases through multi-target compounds. Its modular structure allows for systematic modification, answering the pharmaceutical industry's need for druggable chemical space exploration. Collaborative studies between computational and experimental chemists continue to uncover novel applications for this versatile molecular platform.
1008284-39-6 (propan-2-yl 2-(1-{[(3-chlorophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)